N-(3-chloro-4-methylphenyl)-5-methyl-4-imidazolecarboxamide

• Molecular Formula: C12H12ClN3O
• Molecular Weight: 249.69 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-5-methyl-1H-imidazole-4-carboxamide
• InChI: InChI=1S/C12H12ClN3O/c1-7-3-4-9(5-10(7)13)16-12(17)11-8(2)14-6-15-11/h3-6H,1-2H3,(H,14,15)(H,16,17)
• InChI Key: YJDAWQKGDLDHGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(NC=N2)C)Cl

Description

N-(3-chloro-4-methylphenyl)-5-methyl-4-imidazolecarboxamide is a useful research compound. Its molecular formula is C12H12ClN3O and its molecular weight is 249.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 740 g (5.22 moles) of 3-chloro-4-methylaniline and 1054.6 g (10.44 moles) of triethylamine in 10 liters of acetone at room temperature and vigorous stirring, there were added slowly 945 g (5.22 moles) of 5-methyl-4-imidazolecarbonyl chloride hydrochloride. After the addition was ended, the mixture was refluxed for 1 hour and then allowed to cool to room temperature and filtered. The liquid filtrate was evaporated until a slight precipitation appeared, it was then poured over 20 liters of cold water with stirring, filtered and the precipitate was dried to give N-(3-chloro-4-methylphenyl)-5-methyl-4-imidazolecarboxamide, a crude yellowish product. Crystallisation from isopropyl alcohol gave 1108 g (85% yield) of the desired pure product having the same characteristics as the one obtained in Example 1.